Cas no 34630-52-9 (1-Propanamine,(dodecyloxy)-)

1-Propanamine,(dodecyloxy)- structure
1-Propanamine,(dodecyloxy)- structure
Product Name:1-Propanamine,(dodecyloxy)-
CAS No:34630-52-9
MF:C15H33NO
MW:243.428624868393
CID:321020
PubChem ID:65596
Update Time:2025-04-19

1-Propanamine,(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine,(dodecyloxy)-
    • N-dodecoxypropan-1-amine
    • 1-propanamine, N-(dodecyloxy)-
    • LogP
    • N-(Dodecyloxy)propan-1-amine
    • NS00022761
    • NSC-166448
    • SCHEMBL237385
    • NSC166448
    • 7617-74-5
    • 3-(dodecyloxy)-1-propanamine
    • DTXCID1026241
    • UNII-WY0R7196HP
    • SR-01000945036-1
    • 1-Propanamine, 3-(dodecyloxy)-
    • Lauryloxypropylamine
    • 3-aminopropyl dodecyl ether
    • 3-Dodecyloxypropanamine
    • 3-Lauryloxypropyl-1-amine
    • FT-0613771
    • 3-(dodecyloxy)propan-1-amine
    • EN300-89510
    • W-104374
    • CHEMBL1887483
    • Q27293024
    • Laurixaminum
    • 34630-52-9
    • LS-08713
    • WY0R7196HP
    • [3-(dodecyloxy)propyl]amine
    • ZRJOUVOXPWNFOF-UHFFFAOYSA-N
    • A838628
    • NSC 166448
    • CAS-7617-74-5
    • 3-Dodecyloxy-1-propanamine
    • Laurixaminum [Latin]
    • Laurixamina [Spanish]
    • NCGC00160577-01
    • MFCD00025621
    • AKOS009158300
    • DTXSID3046241
    • AMY21890
    • 3-Dodecyloxy-1-Aminopropane
    • Laurixamine
    • Laurixamina
    • 3-n-dodecyloxypropylamine
    • EINECS 231-528-1
    • 3-(Dodecyloxy)propylamine
    • 1-Propanamine, (dodecyloxy)-
    • SR-01000945036
    • SCHEMBL10353120
    • 3-LAURYLOXY-1-PROPYLAMINE
    • Propylamine, 3-(dodecyloxy)-
    • Laurixamine [INN]
    • 3-Lauryloxypropylamine
    • 3-dodecyloxypropylamine
    • Tox21_111912
    • 3-dodecoxypropan-1-amine
    • Inchi: 1S/C15H33NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16/h2-16H2,1H3
    • InChI Key: ZRJOUVOXPWNFOF-UHFFFAOYSA-N
    • SMILES: O(CCCN)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 243.25639
  • Monoisotopic Mass: 243.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 14
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.85
  • Boiling Point: 336.2°Cat760mmHg
  • Flash Point: 133.7°C
  • Refractive Index: 1.441
  • PSA: 21.26
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd